N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide

• IUPAC Name: N-hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide
• InChI: InChI=1S/C6H7NO4/c1-3-2-11-6(9)4(3)5(8)7-10/h10H,2H2,1H3,(H,7,8)
• InChI Key: WETLXGJTBKDQPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC1)C(=O)NO
• Molecular Formula: C6H7NO4
• DSSTOX Substance ID: DTXSID30556520
• Molecular Weight: 157.12 g/mol
• CAS RN: 112521-21-8

Description

N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide, also known as HMF or 5-Hydroxymethylfurfural, is a naturally occurring organic compound that is found in various food products such as honey, coffee, and baked goods. HMF has gained significant attention in recent years due to its potential applications in various scientific research fields, including chemistry, biology, and pharmacology.

Mechanism of Action

The mechanism of action of N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been shown to activate the Nrf2/ARE pathway, which is responsible for the regulation of antioxidant and detoxification enzymes. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been shown to possess various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been shown to scavenge free radicals and inhibit lipid peroxidation, which makes it a potential candidate for the treatment of oxidative stress-related diseases. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which makes it a potential candidate for the treatment of inflammatory diseases. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, which makes it a potential candidate for the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has several advantages for lab experiments, including its availability, low cost, and ease of synthesis. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide can be synthesized from readily available starting materials and can be obtained in high yields. N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide also possesses various biochemical and physiological properties, which make it a potential candidate for various lab experiments. However, N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide also has some limitations for lab experiments, including its instability under certain conditions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide, including the evaluation of its potential as a drug delivery system, the investigation of its mechanism of action, and the exploration of its potential applications in various scientific research fields. Further studies are needed to fully understand the biochemical and physiological effects of N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide and its potential applications in the treatment of various diseases.

Synthesis Methods

N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide can be synthesized by the dehydration of hexoses, such as glucose and fructose, under acidic conditions. The process involves the formation of an intermediate compound, which undergoes further dehydration to form N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide. The yield of N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide can be improved by optimizing the reaction conditions, such as temperature, pH, and concentration of reactants.

Scientific Research Applications

N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been extensively studied for its potential applications in various scientific research fields. In chemistry, N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide is used as a starting material for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and polymers. In biology, N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been shown to possess antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases, such as cancer and neurodegenerative disorders. In pharmacology, N-Hydroxy-3-methyl-5-oxo-2H-furan-4-carboxamide has been evaluated for its potential as a drug delivery system due to its ability to form stable complexes with various drugs.